Cas no 394223-44-0 (Ethyl 4,7-difluoro-1H-indole-2-carboxylate)

• Product Name: Ethyl 4,7-difluoro-1H-indole-2-carboxylate
• CAS No: 394223-44-0
• MF: C₁₁H₉F₂NO₂
• MW: 225.191469907761
• MDL: MFCD12174994
• CID: 1507557
• PubChem ID: 22281774
• Update Time: 2025-04-21

Ethyl 4,7-difluoro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 4,7-difluoro-, ethyl ester
• CS-0369693
• E82732
• EN300-698063
• 394223-44-0
• MFCD12174994
• SCHEMBL4044128
• 1H-Indole-2-carboxylicacid,4,7-difluoro-,ethylester
• ethyl 4,7-difluoro-1H-indole-2-carboxylate
• Ethyl 4,7-difluoroindole-2-carboxylate
• CKAROLHHGMJUDG-UHFFFAOYSA-N
• 4,7-difluoro-1h-indole-2-carboxylic acid ethyl ester
• Ethyl 4,7-difluoro-1H-indole-2-carboxylate

• MDL： MFCD12174994
• Inchi： 1S/C11H9F2NO2/c1-2-16-11(15)9-5-6-7(12)3-4-8(13)10(6)14-9/h3-5,14H,2H2,1H3
• InChI Key： CKAROLHHGMJUDG-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2C=C(C(=O)OCC)NC=21)F

Computed Properties

• Exact Mass: 225.06017
• Monoisotopic Mass: 225.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives